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Compound of Interest

Compound Name: DFHO

Cat. No.: B607086

This guide provides comprehensive safety and handling guidelines for 3,5-difluoro-4-
hydroxybenzylidene imidazolinone-2-oxime (DFHO) powder, intended for researchers,
scientists, and drug development professionals. Given that the toxicological properties of
DFHO have not been thoroughly investigated, a cautious approach is paramount.[1]

Chemical and Physical Properties

DFHO is a fluorophore that exhibits fluorescence upon binding to specific RNA aptamers.[2][3]
It is utilized in live-cell imaging and other in-vitro assays.[3]
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Property Value Reference

4-(3,5-difluoro-4-
hydroxybenzylidene)-1-methyl-
Chemical Name 5-0x0-4,5-dihydro-1H- [11[3]

imidazole-2-carbaldehyde

oxime
Synonyms DFHO [41[5]
CAS Number 1420815-34-4 [L121131[41[5]16]
Molecular Formula C12H9oF2N303 [21[3][4]
Molecular Weight 281.21 g/mol [2][4]

White free-flowing powder
Appearance (Assumed based on typical

purified small molecules)

Powder: Store at -20°C or
Storage Temperature below.[5][7] In solvent: Store at
-80°C.[5]

Stable for 2 years in the dark

Stability at -20°C.[3]

Hazard Identification and Precautionary Measures

The chemical, physical, and toxicological properties of DFHO have not been fully elucidated.[1]
Therefore, it should be handled as a potentially hazardous substance.

o Potential Health Effects:

[¢]

Ingestion: May cause irritation of the throat.[1]

o

Skin Contact: May cause mild irritation.[1]

o

Eye Contact: May cause irritation and redness.[1]

[¢]

Inhalation: Avoid breathing dust, as it may cause respiratory tract irritation.[1][6]
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o Fire Hazards: In case of fire, DFHO may decompose and emit toxic fumes.[1][5]

Experimental Protocols

Proper PPE is mandatory when handling DFHO powder. The following workflow ensures
minimal exposure.

Preparation Area Handling Area (Fume Hood) Post-Handling
Don Chemical-Resistant Work Inside a Remove Gloves Wash Hands
WWear Leto @zt [Wear paticodules [ Gloves (BS EN 374) Certified Fume Hood @smg Proper Technique Thoroughly @

Click to download full resolution via product page
Caption: Personal Protective Equipment (PPE) workflow for handling DFHO powder.

DFHO is often used in biological experiments after being dissolved in a suitable solvent,
typically Dimethyl Sulfoxide (DMSO).[8][9]

Materials:

o DFHO powder

e Anhydrous DMSO

e Vortex mixer

o Calibrated analytical balance

e Chemical fume hood

o Appropriate PPE (lab coat, safety goggles, chemical-resistant gloves)
« Sterile microcentrifuge tubes or vials

Procedure:
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Preparation: Perform all steps within a chemical fume hood to avoid inhalation of powder and
contact with skin.

Weighing: Tare a sterile, pre-labeled microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of DFHO powder into the tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the
desired stock concentration (e.g., 10 mM).

Dissolution: Secure the cap firmly and vortex the solution until the DFHO powder is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) or brief
sonication can be used to aid dissolution if precipitation occurs.[8][9]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the stock solution at -80°C for long-term stability.[5] It is recommended to
prepare and use working solutions on the same day.[8]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.researchgate.net/topic/Dimethyl-Sulfoxide
https://www.researchgate.net/topic/Dissolution
https://dcchemicals.com/msds/MSDS_DC36886.html
https://www.researchgate.net/topic/Dimethyl-Sulfoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Obtain DFHO Powder

Weigh DFHO in
Fume Hood

(Add Anhydrous DMSO)

Vortex/Sonicate to
Completely Dissolve

Is Solution Clear?

(Aliquot into Vials)

:

(Store at -80°C)

End: Stock Solution Ready

Click to download full resolution via product page

Caption: Experimental workflow for preparing a DFHO stock solution in DMSO.
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek
medical attention if irritation develops.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[1]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

o Spill Cleanup:

o Evacuate personnel from the immediate area.

o

Ensure adequate ventilation.

o

Wear appropriate PPE.

[¢]

Cover the spill with an absorbent material.

[¢]

Sweep up the material and place it in a suitable, sealed container for disposal.
o Do not let the product enter drains.[1]

o Waste Disposal: Dispose of waste material in accordance with national, state, and local
regulations for hazardous or toxic wastes.[1]
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Caption: Decision tree for emergency procedures involving DFHO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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